Cas no 85178-38-7 (Proline, 5-thioxo-,methyl ester)

• Product Name: Proline, 5-thioxo-,methyl ester
• CAS No: 85178-38-7
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 707745
• Update Time: 2026-04-29

Proline, 5-thioxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Proline, 5-thioxo-,methyl ester
• Proline, 5-thioxo-, methyl ester (9CI)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Proline, 5-thioxo-,methyl ester

Proline, 5-thioxo-,methyl ester (CAS No. 85178-38-7): A Comprehensive Overview

Proline, 5-thioxo-,methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 85178-38-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiazole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The unique structural features of Proline, 5-thioxo-,methyl ester make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of Proline, 5-thioxo-,methyl ester consists of a five-membered heterocyclic ring containing sulfur and nitrogen atoms, fused with a methyl ester group attached to the thiazole ring. This configuration imparts distinct chemical properties that contribute to its reactivity and biological interactions. The presence of the thioxo group (C=S) enhances its potential as a pharmacophore, enabling interactions with various biological targets.

In recent years, Proline, 5-thioxo-,methyl ester has been extensively studied for its pharmacological properties. Research has demonstrated its potential in modulating enzyme activities and inhibiting inflammatory pathways. Specifically, studies have highlighted its role in inhibiting certain kinases and proteases, which are crucial in cellular signaling and disease progression. These findings have opened new avenues for exploring Proline, 5-thioxo-,methyl ester as a lead compound in drug discovery.

The synthesis of Proline, 5-thioxo-,methyl ester involves multi-step organic reactions that require precise control over reaction conditions. The key steps include the formation of the thiazole ring followed by the introduction of the methyl ester group. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic approaches have been refined through continuous research and development, making Proline, 5-thioxo-,methyl ester more accessible for industrial applications.

Beyond its synthetic significance, Proline, 5-thioxo-,methyl ester has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests its utility in treating various diseases, including cancer and inflammatory disorders. Additionally, its structural flexibility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. These attributes make it an attractive candidate for further clinical investigation.

The latest advancements in computational chemistry have further propelled the study of Proline, 5-thioxo-,methyl ester. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets, providing insights into its mechanism of action. These computational studies complement experimental approaches and have accelerated the discovery process. By integrating experimental data with computational predictions, researchers can more efficiently develop derivatives of Proline, 5-thioxo-,methyl ester with enhanced therapeutic potential.

In conclusion, Proline, 5-thioxo-,methyl ester (CAS No. 85178-38-7) is a versatile compound with significant implications in pharmaceutical research. Its unique structure and biological activities make it a valuable tool for developing novel drugs. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of medicinal chemistry innovation.